Cas no 2007919-13-1 ((2S,4S)-4-aminopyrrolidin-2-ylmethanol)

• Product Name: (2S,4S)-4-aminopyrrolidin-2-ylmethanol
• CAS No: 2007919-13-1
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 6570186
• PubChem ID: 55265469
• Update Time: 2025-05-27

(2S,4S)-4-aminopyrrolidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-aminopyrrolidin-2-ylmethanol
• (2S,4S)-4-aminopyrrolidin-2-yl]methanol dihydrochloride

• Inchi： 1S/C5H12N2O/c6-4-1-5(3-8)7-2-4/h4-5,7-8H,1-3,6H2/t4-,5-/m0/s1
• InChI Key： GATJYQXOTIFFMS-WHFBIAKZSA-N
• SMILES： C([C@@H]1C[C@H](N)CN1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1

Additional information on (2S,4S)-4-aminopyrrolidin-2-ylmethanol

Comprehensive Overview of (2S,4S)-4-aminopyrrolidin-2-ylmethanol (CAS No. 2007919-13-1)

(2S,4S)-4-aminopyrrolidin-2-ylmethanol (CAS No. 2007919-13-1) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its stereospecific configuration, has garnered attention due to its potential as a building block for bioactive molecules. The presence of both amino and hydroxymethyl functional groups on the pyrrolidine ring makes it a versatile intermediate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral intermediates like (2S,4S)-4-aminopyrrolidin-2-ylmethanol has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. Researchers are increasingly exploring its utility in designing small-molecule therapeutics targeting neurological and metabolic disorders. Its structural uniqueness allows for selective interactions with biological targets, a feature highly sought after in drug design and medicinal chemistry.

The synthesis of (2S,4S)-4-aminopyrrolidin-2-ylmethanol often involves stereocontrolled reactions, such as catalytic hydrogenation or enzymatic resolution, to ensure high enantiomeric purity. This aligns with the pharmaceutical industry's emphasis on green chemistry and sustainable processes. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity and stereochemical integrity, addressing the stringent quality standards required for GMP-compliant production.

Beyond pharmaceuticals, (2S,4S)-4-aminopyrrolidin-2-ylmethanol is also investigated for its role in catalysis and material science. Its ability to act as a ligand in metal-catalyzed reactions or as a precursor for functionalized polymers highlights its interdisciplinary relevance. These applications resonate with current trends in nanotechnology and biodegradable materials, areas where users frequently search for innovative chemical solutions.

From a commercial perspective, the compound's CAS No. 2007919-13-1 serves as a unique identifier for procurement and regulatory compliance. Suppliers often highlight its availability in varying purity grades, catering to both research-scale and industrial-scale needs. This flexibility makes it a staple in chemical databases and inventory systems, where users seek detailed technical specifications and safety data.

In summary, (2S,4S)-4-aminopyrrolidin-2-ylmethanol exemplifies the convergence of chiral chemistry and applied sciences. Its multifaceted applications, coupled with rigorous synthesis protocols, position it as a compound of enduring interest in both academic and industrial settings. As the scientific community continues to explore its potential, this molecule remains a focal point for innovation in life sciences and advanced materials.